Cas no 2167437-93-4 (2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one)

• Product Name: 2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one
• CAS No: 2167437-93-4
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 5409429
• PubChem ID: 146109436
• Update Time: 2025-06-08

2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(3-cyclopropyl-3-methyl-4-morpholinyl)-1-propanone
• EN300-5571602
• Z2940533204
• 2167437-93-4
• 2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one

• Inchi： 1S/C11H18ClNO2/c1-8(12)10(14)13-5-6-15-7-11(13,2)9-3-4-9/h8-9H,3-7H2,1-2H3
• InChI Key： MWFIFWFYNZNFEM-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCOCC1(C)C1CC1)=O

Computed Properties

• Exact Mass: 231.1026065g/mol
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 342.8±37.0 °C(Predicted)
• pka: -1.20±0.40(Predicted)

Additional information on 2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one

Introduction to 2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one (CAS No. 2167437-93-4)

2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one (CAS No. 2167437-93-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholines and is characterized by its unique structural features, which include a chloro substituent, a cyclopropyl group, and a methyl substituent attached to the morpholine ring. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one involves several steps, typically starting from readily available starting materials. One common synthetic route involves the reaction of 2-chloroacetyl chloride with a cyclopropylmethylmorpholine derivative, followed by further functionalization to introduce the desired substituents. The detailed synthetic procedures are well-documented in the literature and have been optimized for high yield and purity.

In recent years, 2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one has been studied for its potential therapeutic applications. Research has shown that this compound exhibits significant activity in various biological assays, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, studies have demonstrated that it can inhibit the activity of specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacological profile of 2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one has been extensively investigated through in vitro and in vivo experiments. In vitro studies have shown that it can effectively modulate the activity of key signaling pathways, such as the MAPK and PI3K/AKT pathways, which are implicated in various diseases. In vivo studies using animal models have further confirmed its therapeutic potential, with notable improvements observed in models of inflammatory diseases and cancer.

The safety and toxicity profiles of 2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one have also been evaluated. Preclinical studies have indicated that it exhibits a favorable safety profile at therapeutic doses, with minimal adverse effects observed. These findings support its further development as a potential therapeutic agent.

In addition to its therapeutic applications, 2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one has also been explored for its use as a research tool in chemical biology. Its unique structure and functional groups make it an excellent candidate for probing specific biological processes and interactions. For example, it has been used to study the role of morpholine derivatives in modulating protein-protein interactions and signaling pathways.

The future prospects for 2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for clinical trials and commercialization.

In conclusion, 2-Chloro-1-(3-cyclopropyl-3-methylmorpholin-4-yl)propan-1-one (CAS No. 2167437-93-4) is a versatile compound with significant potential in both therapeutic applications and chemical biology research. Its unique structural features and biological activities make it an important molecule for further investigation and development.